Cas no 2248259-18-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate is a heterocyclic compound combining phthalimide and pyrazole moieties, offering versatile reactivity for synthetic applications. Its structure features a 1,3-dioxoisoindoline core linked to a 5-phenyl-1H-pyrazole-3-carboxylate group, making it a valuable intermediate in medicinal chemistry and material science. The compound’s rigid aromatic framework enhances stability, while the reactive ester and amide functionalities facilitate further derivatization. Potential applications include the development of pharmacologically active molecules or functional polymers. Its well-defined molecular architecture ensures consistent performance in coupling reactions, making it a reliable building block for researchers seeking to explore novel heterocyclic systems.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate structure
2248259-18-7 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
CAS No:2248259-18-7
MF:C18H11N3O4
MW:333.297643899918
CID:6363365
PubChem ID:165726790
Update Time:2025-06-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
    • 2248259-18-7
    • EN300-6517440
    • Inchi: 1S/C18H11N3O4/c22-16-12-8-4-5-9-13(12)17(23)21(16)25-18(24)15-10-14(19-20-15)11-6-2-1-3-7-11/h1-10H,(H,19,20)
    • InChI Key: IUMCFEIYALRVBV-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC(C2C=CC=CC=2)=NN1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 333.07495584g/mol
  • Monoisotopic Mass: 333.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 92.4Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6517440-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
0.1g
$200.0 2023-05-31
Enamine
EN300-6517440-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
0.25g
$209.0 2023-05-31
Enamine
EN300-6517440-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
0.5g
$219.0 2023-05-31
Enamine
EN300-6517440-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
1g
$228.0 2023-05-31
Enamine
EN300-6517440-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
2.5g
$446.0 2023-05-31
Enamine
EN300-6517440-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
5g
$660.0 2023-05-31
Enamine
EN300-6517440-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate
2248259-18-7
10g
$978.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate (CAS: 2248259-18-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate (CAS: 2248259-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, which combines an isoindole-1,3-dione moiety with a phenylpyrazole carboxylate, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

One of the key breakthroughs in the study of this compound is the development of efficient synthetic routes that allow for high yields and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to produce the target molecule. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been utilized to confirm the structure and purity of the synthesized compound. These methodological advancements have facilitated further exploration of its biological properties.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a novel anti-inflammatory agent. Additionally, preliminary investigations into its anticancer activity have revealed that the compound can induce apoptosis in certain cancer cell lines, possibly through the modulation of key signaling pathways involved in cell proliferation and survival.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to advance its development as a therapeutic agent. Future research directions may include structural modifications to enhance its efficacy and reduce potential side effects, as well as comprehensive toxicological studies to ensure its safety profile.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-phenyl-1H-pyrazole-3-carboxylate represents a compelling area of research in medicinal chemistry. Its dual anti-inflammatory and anticancer properties highlight its versatility, and ongoing studies are expected to further elucidate its mechanisms of action and therapeutic potential. The integration of computational modeling and high-throughput screening techniques may accelerate the discovery of derivatives with improved biological activity, paving the way for clinical applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent